Cas no 51193-78-3 (hept-4-enoic acid)

• Product Name: hept-4-enoic acid
• CAS No: 51193-78-3
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 384311
• PubChem ID: 5282711
• Update Time: 2025-04-19

hept-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Heptenoic acid, (4E)-
• (E)-hept-4-enoic acid
• (E)-4-heptanoic acid
• (E)-4-Heptenoic acid
• 4-heptenoic acid
• hept-4t-enoic acid
• Hept-4t-ensaeure
• trans-4-Heptenoic acid
• hept-4-enoic acid
• 72KLY44M4A
• NS00056846
• Q27266080
• AKOS006375820
• UNII-72KLY44M4A
• SCHEMBL113370
• LMFA01030014
• SCHEMBL841086
• EN300-1827538
• (4E)-4-heptenoic acid
• C7:1n-3
• EINECS 257-044-0
• DTXSID601314636
• CHEBI:173497
• 4-HEPTENOIC ACID, (E)-
• 51193-78-3
• gamma-heptenoic acid

• Inchi： 1S/C7H12O2/c1-2-3-4-5-6-7(8)9/h3-4H,2,5-6H2,1H3,(H,8,9)/b4-3+
• InChI Key： KFXPOIKSDYRVKS-ONEGZZNKSA-N
• SMILES： OC(CC/C=C/CC)=O

Computed Properties

• Exact Mass: 128.08400
• Monoisotopic Mass: 128.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 1.5

Experimental Properties

• Density: 0.968
• Boiling Point: 222 ºC
• Flash Point: 119 ºC
• PSA: 37.30000
• LogP: 1.81740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids